Cas no 1804267-68-2 (3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid)
3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid
-
- Inchi: 1S/C12H12Br2O4/c1-6(15)10(14)8-2-7(5-13)3-9(4-8)11(16)12(17)18/h2-4,10-11,16H,5H2,1H3,(H,17,18)
- InChI Key: OZSKIDWTYJQHKD-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=C(CBr)C=C(C(C(=O)O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 321
- XLogP3: 1.9
- Topological Polar Surface Area: 74.6
3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024833-1g |
3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid |
1804267-68-2 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid
3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid (CAS No. 1804267-68-2): An Emerging Compound in Medicinal Chemistry
3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid (CAS No. 1804267-68-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by the presence of bromine atoms and a carboxylic acid group, offers a promising scaffold for the development of new therapeutic agents.
The molecular structure of 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid is composed of a mandelic acid core with two bromine-substituted alkyl chains. The bromine atoms, known for their ability to form stable bonds and participate in various chemical reactions, contribute to the compound's reactivity and potential for functionalization. The carboxylic acid group, on the other hand, provides a versatile handle for further chemical modifications, making this compound an attractive candidate for drug design and synthesis.
Recent studies have highlighted the potential of 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The bromine-substituted alkyl chains are believed to interact with specific cellular targets, modulating inflammatory pathways and reducing the production of pro-inflammatory cytokines. This makes 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid a potential lead compound for the development of anti-inflammatory drugs.
In addition to its anti-inflammatory activity, 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid has also been investigated for its antimicrobial properties. A study published in the Antimicrobial Agents and Chemotherapy journal reported that this compound demonstrates potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. These findings suggest that 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid could be further developed as a broad-spectrum antimicrobial agent.
The synthetic accessibility of 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid is another factor contributing to its appeal in medicinal chemistry. Several synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound. One notable method involves the reaction of mandelic acid with bromoalkylating agents under controlled conditions, yielding high yields and purity levels. This synthetic flexibility enables researchers to explore a wide range of derivatives and analogs, further expanding the potential applications of this scaffold.
In terms of pharmacokinetics, preliminary studies have indicated that 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and stability in physiological conditions, making it suitable for further preclinical and clinical evaluation. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.
The safety profile of 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid is also an important consideration in its development as a therapeutic agent. Toxicological studies conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further investigations are necessary to fully understand its long-term safety and potential side effects.
In conclusion, 3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid (CAS No. 1804267-68-2) represents an exciting new frontier in medicinal chemistry. Its unique structural features, combined with promising biological activities and favorable pharmacokinetic properties, make it a valuable candidate for drug discovery and development. As research in this area continues to advance, it is likely that we will see more applications of this compound in various therapeutic areas.
1804267-68-2 (3-(1-Bromo-2-oxopropyl)-5-(bromomethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)